Cas no 421-49-8 (1,1,1-Trifluoropropan-2-amine)

• Product Name: 1,1,1-Trifluoropropan-2-amine
• CAS No: 421-49-8
• MF: C₃H₆F₃N
• MW: 113.081651210785
• MDL: MFCD04973020
• CID: 82282
• PubChem ID: 3783165
• Update Time: 2025-05-20

1,1,1-Trifluoropropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1,1,1-Trifluoropropan-2-amine
• ATF
• 1,1,1-Trifluoro-2-propanamine
• (2,2,2-Trifluoro-1-methylethyl)amine hydrochloride
• 1,1,1-Trifluoro-2-pr
• 1,1,1-Trifluoroisopropylamine
• (2,2,2-Trifluoro-1-methylethyl)amine
• (2,2,2-trifluoro-1-methylethyl)amine(SALTDATA: HCl)
• 1-(trifluoromethyl)ethylamine
• 1,1,1-Trifluoro-2-aMinopropane
• 1,1,1-TRIFLUORO-ISOPROPYLAMINE
• 1,1,1-Trifluoroprop-2-ylaMine
• 1,1,1-trifluoropropyl-2-amine
• 2,2,2-Trifluoro-1-MethylethanaMine
• 2-Amino-1,1,1-trifluoropropane
• 1,1,1-Trifluoro-isopropylamine, AldrichCPR
• N12201
• A825790
• 2,2,2-trifluoro-1-methylethylamine
• 2,2,2-Trifluoro-1-methyl-ethylamine
• SB75315
• AMY2934
• EN300-89604
• 2,2,2-trifluoro-1-methyl-ethyl-amine
• FT-0675544
• CS-W000651
• FT-0654844
• DTXSID901307602
• AKOS005762894
• BCP13911
• SY065364
• 421-49-8
• L-2,2,2,-trifluoro-1-(methyl)ethylamine
• SCHEMBL234663
• AS-18654
• 1-methyl-2,2,2-trifluoroethylamine
• 1,1,1-Trifluoropropan-2-amine HCl
• CS-0022346
• MFCD04973020
• ALBB-016753
• (2R)-1,1,1-trifluoropropan-2-amine
• 1,1,1-trifluoro-2-propylamine
• SY035354

• MDL： MFCD04973020
• Inchi： 1S/C3H6F3N/c1-2(7)3(4,5)6/h2H,7H2,1H3
• InChI Key： SNMLKBMPULDPTA-UHFFFAOYSA-N
• SMILES： FC(C(C)N)(F)F

Computed Properties

• Exact Mass: 113.04500
• Monoisotopic Mass: 113.045
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 57.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26A^2
• XLogP3: 0.8

Experimental Properties

• Density: 1.148
• Melting Point: 0°C
• Boiling Point: 0°C
• Flash Point: 0°C
• PSA: 26.02000
• LogP: 1.59620

1,1,1-Trifluoropropan-2-amine Security Information

• Hazardous Material transportation number：UN 2734
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Risk Phrases：R20/21/22; R36/37/38

Additional information on 1,1,1-Trifluoropropan-2-amine

1,1,1-Trifluoropropan-2-amine (CAS No. 421-49-8): A Comprehensive Overview

1,1,1-Trifluoropropan-2-amine (CAS No. 421-49-8) is a versatile organic compound with a unique chemical structure that has garnered significant attention in recent years. This compound, also known as 2-Amino-1,1,1-trifluoropropane, is characterized by its trifluoromethyl group and an amine functional group, making it a valuable building block in various chemical and pharmaceutical applications.

The trifluoromethyl group in 1,1,1-Trifluoropropan-2-amine imparts several advantageous properties to the molecule. Fluorine atoms are highly electronegative, leading to enhanced lipophilicity and metabolic stability. These properties make the compound particularly useful in the development of drugs with improved pharmacokinetic profiles. Additionally, the presence of the amine group allows for further functionalization and derivatization, expanding its utility in synthetic chemistry.

Recent research has highlighted the potential of 1,1,1-Trifluoropropan-2-amine in various fields. In medicinal chemistry, this compound has been explored as a precursor for the synthesis of novel antiviral agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 1,1,1-Trifluoropropan-2-amine exhibited potent antiviral activity against influenza viruses. The enhanced lipophilicity and stability of these derivatives contributed to their efficacy in inhibiting viral replication.

In addition to its applications in antiviral research, 1,1,1-Trifluoropropan-2-amine has also shown promise in the development of anti-cancer drugs. A study conducted by researchers at the University of California found that certain derivatives of this compound exhibited selective cytotoxicity against cancer cells while sparing normal cells. The unique structure of 1,1,1-Trifluoropropan-2-amine allows for the design of molecules with improved selectivity and reduced side effects.

The synthetic versatility of 1,1,1-Trifluoropropan-2-amine has also made it an attractive starting material for the preparation of advanced materials. In polymer science, this compound has been used to synthesize fluorinated polymers with enhanced thermal stability and chemical resistance. These polymers have found applications in various industries, including electronics and aerospace.

In the realm of analytical chemistry, 1,1,1-Trifluoropropan-2-amine has been utilized as a derivatizing agent for gas chromatography-mass spectrometry (GC-MS) analysis. The trifluoromethyl group enhances the volatility and detectability of analytes, making it a valuable tool for trace analysis in environmental and forensic studies.

The safety profile of 1,1,1-Trifluoropropan-2-amine is another important consideration. While it is generally considered safe for use in laboratory settings when proper handling protocols are followed, it is important to note that exposure to high concentrations can cause irritation to the eyes and respiratory system. Therefore, appropriate personal protective equipment (PPE) should be used when handling this compound.

In conclusion, 1,1,1-Trifluoropropan-2-amine (CAS No. 421-49-8) is a multifaceted compound with a wide range of applications in medicinal chemistry, materials science, and analytical chemistry. Its unique chemical structure provides a foundation for the development of novel drugs and advanced materials with improved properties. As research continues to uncover new possibilities for this compound, its importance in various scientific fields is likely to grow.